2-(2-Chloro-5-fluorophenyl)pyrrolidine Hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(2-Chloro-5-fluorophenyl)pyrrolidine Hydrochloride” is a chemical compound with the CAS Number: 2247107-89-5 . It has a molecular weight of 236.12 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H11ClFN.ClH/c11-9-4-3-7 (12)6-8 (9)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H/t10-;/m1./s1
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a molecular weight of 236.12 g/mol . The compound’s InChI code is 1S/C10H11ClFN.ClH/c11-9-4-3-7 (12)6-8 (9)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H/t10-;/m1./s1
.
Scientific Research Applications
Microwave-assisted Synthesis of Fluorinated Compounds
Microwave-assisted fluorination techniques, as explored by Troegel and Lindel (2012), demonstrate the versatility of fluorinated pyrrolidines in synthesizing novel compounds. Their study highlights the synthesis of fluorohymenidin, a fluorinated pyrrole-imidazole alkaloid, through fluorination of pyrrole rings, showcasing the relevance of such compounds in creating new molecules with potential applications in material science and pharmacology (Troegel & Lindel, 2012).
Heterocycle-based Molecule Synthesis for Non-linear Optics
The synthesis and characterization of heterocycle-based molecules like 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one (CFPDPPO) reveal applications in non-linear optics due to their electronic properties. This work underlines the role of such compounds in developing new materials for optical applications, highlighting the importance of fluorinated pyrrolidine derivatives in advancing material sciences (Murthy et al., 2017).
Fluorophore Development for Biological Imaging
Studies on pyrrolo[3,4-c]pyridine-based fluorophores for sensitivity to Fe3+/Fe2+ ions in living HepG2 cells by Maity et al. (2018) showcase the application of fluorinated compounds in biological imaging. These compounds offer high selectivity and fluorescence activity, underscoring their utility in developing imaging agents for cellular and molecular biology research (Maity et al., 2018).
Chemosensors for Metal Ion Detection
The development of pyrrolidine-based fluoroionophores as selective chemosensors for metal ions, such as aluminum, illustrates the role of fluorinated pyrrolidines in environmental and analytical chemistry. These compounds serve as tools for detecting and quantifying metal ions, aiding in environmental monitoring and industrial process control (Maity & Govindaraju, 2010).
Safety and Hazards
properties
IUPAC Name |
2-(2-chloro-5-fluorophenyl)pyrrolidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFN.ClH/c11-9-4-3-7(12)6-8(9)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZYAWBVYMJGXNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2=C(C=CC(=C2)F)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2FN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.